Cas no 17766-70-0 ([4-(4-methoxyphenyl)piperazin-1-yl](3,4,5-trimethoxyphenyl)methanone)

• Product name: [4-(4-methoxyphenyl)piperazin-1-yl](3,4,5-trimethoxyphenyl)methanone
• CAS No: 17766-70-0
• MF: C₂₁H₂₆N₂O₅
• MW: 386.44154
• CID: 1365145
• PubChem ID: 28758

[4-(4-methoxyphenyl)piperazin-1-yl](3,4,5-trimethoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(4-methoxyphenyl)piperazin-1-yl](3,4,5-trimethoxyphenyl)methanone
• methanone, [4-(4-methoxyphenyl)-1-piperazinyl](3,4,5-trimethoxyphenyl)-
• [4-(4-methoxyphenyl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• 4-(p-Methoxyphenyl)-1-piperazinyl(3,4,5-trimethoxyphenyl) ketone
• 1-(p-Methoxyphenyl)-4-(3,4,5-trimethoxybenzoyl)piperazine
• Piperazine, 1-(p-methoxyphenyl)-4-(3,4,5-trimethoxybenzoyl)-
• AKOS001136260
• STK227851
• Z27906582
• BRN 1605756
• DTXSID90170362
• 4-(p-Methoxyphenyl)piperazinyl 3,4,5-trimethoxyphenyl ketone
• 17766-70-0
• CCG-329458
• KETONE, 4-(p-METHOXYPHENYL)PIPERAZINYL 3,4,5-TRIMETHOXYPHENYL

• Inchi： InChI=1S/C21H26N2O5/c1-25-17-7-5-16(6-8-17)22-9-11-23(12-10-22)21(24)15-13-18(26-2)20(28-4)19(14-15)27-3/h5-8,13-14H,9-12H2,1-4H3
• InChI Key： IYHLPFHSSALZLY-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC

Computed Properties

• Exact Mass: 386.18428
• Monoisotopic Mass: 386.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.5Ų
• XLogP3: 2.9

Experimental Properties

• Density: 1.2485 (rough estimate)
• Boiling Point: 512.64°C (rough estimate)
• Refractive Index: 1.6500 (estimate)
• PSA: 60.47